Cas no 3786-47-8 (Benzoicacid, 3-(1,1-dimethylethyl)-2,5-dihydroxy-)

Benzoicacid, 3-(1,1-dimethylethyl)-2,5-dihydroxy- structure
3786-47-8 structure
Product Name:Benzoicacid, 3-(1,1-dimethylethyl)-2,5-dihydroxy-
CAS No:3786-47-8
MF:C11H14O4
MW:210.226463794708
CID:323452
PubChem ID:220161
Update Time:2025-04-19

Benzoicacid, 3-(1,1-dimethylethyl)-2,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoicacid, 3-(1,1-dimethylethyl)-2,5-dihydroxy-
    • 3-TERT-BUTYL-2,5-DIHYDROXYBENZOIC ACID
    • AC1L58BF
    • AC1Q5TRQ
    • AG-J-16848
    • AR-1F5236
    • CTK1C6634
    • NSC2495
    • NSC-2495
    • SCHEMBL39336
    • 3786-47-8
    • DTXSID00277477
    • Inchi: 1S/C11H14O4/c1-11(2,3)8-5-6(12)4-7(9(8)13)10(14)15/h4-5,12-13H,1-3H3,(H,14,15)
    • InChI Key: ZTYUNUXQCPXNQH-UHFFFAOYSA-N
    • SMILES: OC1C(C(=O)O)=CC(=CC=1C(C)(C)C)O

Computed Properties

  • Exact Mass: 210.08922
  • Monoisotopic Mass: 210.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • PSA: 77.76
  • LogP: 2.09350
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